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Introduction to Propylene Glycol Monoricinoleate

Propylene glycol monoricinoleate is a versatile ingredient in the cosmetic formulator's palette,
derived from the esterification of propylene glycol with ricinoleic acid, the primary fatty acid
found in castor oil.[1] This moderately viscous, clear to pale yellow liquid serves multiple
functions, acting as an emollient, emulsifier, skin-conditioning agent, and viscosity-controlling
agent.[2] Its recommended use level in cosmetic formulations typically ranges from 1% to 5%.
[1] Propylene glycol monoricinoleate is insoluble in water and finds application in a variety of
emulsions for skin and hair care, as well as in pigmented cosmetic products where it aids in
pigment dispersion.[1]

Key Functions and Applications

Propylene glycol monoricinoleate's unique properties make it a valuable component in a
diverse range of cosmetic products.

« Emollient: It imparts a softening and smoothing effect on the skin, enhancing its texture and
feel.
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» Emulsifier: It facilitates the mixing of oil and water phases to create stable emulsions, crucial
for creams and lotions.

» Skin Conditioning Agent: It helps to maintain the skin in good condition.
 Viscosity Controlling Agent: It helps to adjust the thickness of cosmetic formulations.[2]

o Pigment Wetting Agent and Stabilizer: In color cosmetics, it is an effective wetting agent for
pigments and helps to stabilize their dispersion, leading to uniform color application.[1]

These functions make it suitable for inclusion in:

Moisturizing Creams and Lotions

Foundations and other liquid makeup

Lipsticks and Lip Glosses

Hair Conditioners and Styling Products

lllustrative Formulations and Quantitative Data

Due to the proprietary nature of specific cosmetic formulations, the following tables present
illustrative examples based on typical ingredient concentrations. These examples demonstrate
how propylene glycol monoricinoleate can be incorporated and the expected impact on product
characteristics.

Table 1: Moisturizing Skin Cream Formulation
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Ingredient Phase Ingredient Function Concentration (%)
A (Oil Phase) Mineral Oil Emollient 15.0
Cetyl Alcohol Thickener, Emollient 3.0
Stearic Acid Emulsifier, Thickener 2.0
Propylene Glycol ) "
Monoricinoleate Emollient, Emulsifier 3.0
B (Water Phase) Deionized Water Solvent g.s. to 100
Glycerin Humectant 5.0
Triethanolamine pH Adjuster 0.5
C (Preservative) Phenoxyethanol Preservative 0.5
Table 2: Liquid Foundation Formulation
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Ingredient Phase Ingredient Function Concentration (%)
A (Pigment o o )

) ) Titanium Dioxide Pigment 8.0
Dispersion)
Iron Oxides (blend) Pigment 2.0
Propylene Glycol Pigment Wetting 40
Monoricinoleate Agent '

) ] Emollient, Volatile
B (QOil Phase) Cyclopentasiloxane ) 20.0
Carrier
Dimethicone Emollient 5.0
C (Water Phase) Deionized Water Solvent g.s. to 100
Butylene Glycol Humectant, Solvent 5.0
Sodium Chloride Thickener 1.0
N PEG/PPG-18/18 N
D (Emulsifier) ) ) Emulsifier 2.0
Dimethicone
_ Preservative,
E (Preservative) Caprylyl Glycol ) 0.5
Emollient

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of

cosmetic formulations containing propylene glycol monoricinoleate.

Protocol for Evaluating Skin Hydration (Corneometry)

Objective: To quantify the moisturizing effect of a cosmetic formulation on the skin.

Apparatus: Corneometer®

Procedure:

e Subject Selection: Recruit a panel of healthy volunteers with normal to dry skin. Ensure

subjects acclimatize to the controlled environmental conditions (temperature and humidity)
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for at least 30 minutes before measurements.

» Test Sites: Define test areas on the forearms of the subjects. One site will be for the test
formulation, and another will serve as an untreated control.

o Baseline Measurement: Take baseline skin hydration readings from both test sites using the
Corneometer®.

o Product Application: Apply a standardized amount of the test formulation (e.g., 2 mg/cm?) to
the designated test site.

o Post-Application Measurements: Take hydration readings at predetermined time intervals
(e.g., 1, 2, 4, 6, and 8 hours) after product application from both the treated and untreated
sites.

o Data Analysis: Calculate the mean hydration values for each time point and compare the
values of the treated site with the baseline and the untreated control site. Statistical analysis
(e.g., t-test or ANOVA) should be performed to determine the significance of the results.

Protocol for Assessing Skin Barrier Function
(Transepidermal Water Loss - TEWL)

Objective: To evaluate the effect of a cosmetic formulation on the skin's barrier function by
measuring TEWL.

Apparatus: Tewameter® or VapoMeter

Procedure:

» Subject Selection and Acclimatization: Follow the same procedure as for Corneometry.
o Test Sites: Define test areas on the forearms.

e Baseline Measurement: Measure the baseline TEWL from the test sites.

e Product Application: Apply a standardized amount of the test formulation to the designated
area.
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o Post-Application Measurements: Measure TEWL at specified time intervals after application.

o Data Analysis: A statistically significant decrease in TEWL on the treated site compared to
the baseline and control indicates an improvement in skin barrier function.

Protocol for Viscosity Measurement

Objective: To determine the rheological properties of the cosmetic formulation.
Apparatus: Brookfield Viscometer or a rheometer.

Procedure:

Sample Preparation: Place a sufficient amount of the formulation in a suitable container for
the viscometer. Allow the sample to equilibrate to a controlled temperature (e.g., 25°C).

» Spindle Selection: Choose an appropriate spindle and rotational speed based on the
expected viscosity of the product.

o Measurement: Immerse the spindle into the sample to the marked level. Start the viscometer
and allow the reading to stabilize before recording the viscosity value (in centipoise, cP).

o Data Recording: Record the viscosity, spindle number, speed, and temperature. For more
comprehensive rheological analysis, a rheometer can be used to measure viscosity at
varying shear rates.

Protocol for Emulsion Stability Testing

Objective: To assess the physical stability of the emulsion under accelerated conditions.
Methods:
e Centrifugation Test:

o Place a sample of the emulsion in a centrifuge tube.

o Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).
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o Visually inspect the sample for any signs of phase separation, creaming, or sedimentation.

[3]

e Freeze-Thaw Cycling:

o Subject the product to alternating temperature cycles. A typical cycle involves placing the
product at a low temperature (e.g., -10°C) for 24 hours, followed by room temperature
(e.q., 25°C) for 24 hours.[3]

o Perform at least three cycles.

o After each cycle, visually inspect the product for changes in color, odor, texture, and for
any signs of phase separation.[3]

o Elevated Temperature Stability:

o Store samples of the product at elevated temperatures (e.g., 40°C and 50°C) for a
predetermined period (e.g., 1, 2, and 3 months).

o At each time point, evaluate the samples for changes in physical properties (color, odor,
viscosity, pH) and compare them to a control sample stored at room temperature.

Visualizations

The following diagrams illustrate the functional role of propylene glycol monoricinoleate and a
typical experimental workflow for evaluating a cosmetic formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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